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Compound of Interest

Compound Name: Ethyl 3-hydroxy-2-nitrobenzoate
CAS No.: 81914-58-1
Cat. No.: B2847757
Get Quote
. J

Part 1: Nomenclature & Identification Strategy

Ethyl 3-hydroxy-2-nitrobenzoate (CAS 81914-58-1) is a specialized pharmacophore building
block used primarily in the synthesis of heterocyclic kinase inhibitors and epigenetic modulators
(e.g., SIRTS inhibitors). Its structural uniqueness lies in the ortho-nitro positioning relative to the
ester, combined with a meta-hydroxyl group, creating a densely functionalized scaffold for
downstream cyclization.

Synonym & Registry Disambiguation

Precision in nomenclature is critical to avoid sourcing errors, particularly distinguishing between
the ethyl ester (target), the methyl ester, and the parent acid.
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Identifier Type Primary Value Technical Notes

Ethyl 3-hydroxy-2- Preferred for procurement and
Common Name _
nitrobenzoate lab notebooks.

Ethyl 3-hydroxy-2- )
IUPAC Name ) Formal systematic name.
nitrobenzene-1-carboxylate

CRITICAL: Do not confuse
CAS Registry 81914-58-1 with Methyl ester (89942-77-8)
or Acid (602-00-6).

HBXMFQUXIBIYLW- Used for database de-
InChl Key o
UHFFFAOYSA-N duplication.
MDL Number MFCD02069076 Symyx/Merck index identifier.
) Ethyl 4-nitro-3- A common impurity/isomer in
Isomer Warning ) o )
hydroxybenzoate direct nitration synthesis.

Chemical Architecture & Properties

The compound exhibits "Lipinski-friendly” properties, making it an ideal Fragment-Based Drug
Discovery (FBDD) starting point.

e Molecular Weight: 211.17 g/mol

e Formula: CoHaNOs

o LogP (Predicted): ~1.85 (Moderate lipophilicity, good membrane permeability)
e H-Bond Donors: 1 (Phenolic -OH)

e H-Bond Acceptors: 5 (Nitro O, Ester O)

e pKa (Phenol): ~6.5-7.0 (Acidity enhanced by electron-withdrawing -NOz group)

Part 2: Synthetic Methodologies
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Two primary routes exist for accessing high-purity Ethyl 3-hydroxy-2-nitrobenzoate. The
choice depends on scale and required purity.

Visualizing the Synthetic Logic

Acid-Catalyzed Esterification
(SOCI2 / EtOH)

-Hydroxy-2-nitrobenzoic Acid
(CAS 602-00-6)

Ethyl Industrial Route Nitration Low i Isomer Mixture | Fractional Crystallization
(CAS 7781-98-8) | (HNO3 1 H2S04) | (2-nitr itr0 / 6-nitro) | or Column Chromatography

Click to download full resolution via product page

Caption: Comparison of the high-fidelity esterification route vs. the industrial nitration route.

Protocol A: Acid-Catalyzed Esterification (High Purity)

Context: This is the preferred method for medicinal chemistry applications where isomer purity
Is paramount. It starts from the pre-purified acid (CAS 602-00-6).

Reagents:

o 3-Hydroxy-2-nitrobenzoic acid (1.0 eq)[1]

e Thionyl Chloride (SOCIz, 1.5 eq) OR H2S0Oa4 (cat.)
e Anhydrous Ethanol (Solvent/Reagent)
Step-by-Step Workflow:

o Dissolution: In a flame-dried round-bottom flask equipped with a reflux condenser, dissolve
10.0 g (54.6 mmol) of 3-hydroxy-2-nitrobenzoic acid in 100 mL of anhydrous ethanol.

 Activation: Cool the solution to 0°C in an ice bath. Add 6.0 mL (1.5 eq) of Thionyl Chloride
dropwise over 20 minutes. Caution: Exothermic reaction with HCI gas evolution.

o Reflux: Remove the ice bath and heat the mixture to reflux (80°C) for 4—6 hours. Monitor via
TLC (Hexane:EtOAc 1:1).
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o Workup: Concentrate the solvent in vacuo. Redissolve the oily residue in Ethyl Acetate (150
mL).

e Wash: Wash the organic layer with Saturated NaHCOs (2 x 50 mL) to remove unreacted
acid, followed by Brine (50 mL).

« Isolation: Dry over anhydrous MgSOea, filter, and concentrate.

Result: The product typically solidifies upon standing as a yellow crystalline solid.

Protocol B: Direct Nitration (Industrial/Scale-Up)

Context: Used when starting material cost is the primary driver. Requires rigorous separation of
isomers.

Mechanism: The hydroxyl group directs ortho/para, while the ester directs meta. The 2-position
is electronically activated by the -OH but sterically hindered.

Dissolve Ethyl 3-hydroxybenzoate in acetic anhydride.
e Add fuming HNOs at -10°C.
 Critical Step: The product will be a mixture of the 2-nitro (target), 4-nitro, and 6-nitro isomers.

 Purification: The 2-nitro isomer often possesses a distinct lower melting point or solubility
profile due to intramolecular H-bonding between the Nitro-O and Phenol-H, allowing
separation via column chromatography (Silica, Hexane/EtOAc gradient).

Part 3: Applications in Drug Discovery
Scaffold for Benzoxazoles and Benzimidazoles

The primary utility of CAS 81914-58-1 is its ability to undergo reduction-cyclization sequences.
e Step 1 (Reduction): The -NO2z group is reduced to -NH:z (using Fe/NHaCl or H2/Pd-C).

e Step 2 (Cyclization): The resulting ortho-amino-phenol motif reacts with carbonyls (e.g.,
CDils, aldehydes) to form benzoxazolones or benzoxazoles.
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SIRTS5 Inhibition

Recent studies have identified 2-hydroxybenzoic acid derivatives as selective inhibitors of
Sirtuin-5 (SIRT5), a deacylase involved in metabolic regulation and cancer. The ethyl ester
serves as a prodrug form, improving cellular uptake before hydrolysis to the active acid
pharmacophore.

Analytical Validation (Self-Validating System)

To ensure the integrity of the compound before use in synthesis, verify the following NMR

signals:
Signal Characteristics .
Nucleus Structural Assignment
(CDCls)
1H NMR 6 1.35 (t, 3H) Ethyl CHs
1H NMR 5 4.38(q, 2H) Ethyl CH:2
Phenolic -OH (Deshielded by
IH NMR 0 10.5-11.0 (s, 1H)
H-bond to NO2)
Aromatic protons (Pattern
1H NMR 5 7.0-7.6 (m, 3H) _
confirms 1,2,3-subst.)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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